N-(2-fluoro-5-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)cyclopropanecarboxamide

• IUPAC Name: N-[2-fluoro-5-(2-methyl-4-oxoquinazolin-3-yl)phenyl]cyclopropanecarboxamide
• InChI: InChI=1S/C19H16FN3O2/c1-11-21-16-5-3-2-4-14(16)19(25)23(11)13-8-9-15(20)17(10-13)22-18(24)12-6-7-12/h2-5,8-10,12H,6-7H2,1H3,(H,22,24)
• InChI Key: OCVASMKVMGIUCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=O)N1C3=CC(=C(C=C3)F)NC(=O)C4CC4
• Molecular Formula: C19H16FN3O2
• Molecular Weight: 337.3 g/mol

Description

N-(2-fluoro-5-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)cyclopropanecarboxamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has shown promising results in various studies, and its mechanism of action and physiological effects have been extensively investigated.

Scientific Research Applications

Antibacterial Activities

N-(2-fluoro-5-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)cyclopropanecarboxamide and its derivatives have shown significant potential in antibacterial applications. For instance, the study by Kuramoto et al. (2003) on a closely related compound revealed its potent antibacterial activities against both Gram-positive and Gram-negative bacteria, surpassing trovafloxacin in effectiveness against clinical isolates like Streptococcus pneumoniae and methicillin-resistant Staphylococcus aureus. The study emphasized the importance of structural features like the N-1 aromatic group and the C-8 substituent in enhancing antibacterial activity (Kuramoto et al., 2003).

Similarly, Patel and Patel (2010) synthesized fluoroquinolone-based 4-thiazolidinones, demonstrating their antibacterial and antifungal properties. This research suggests the potential of N-(2-fluoro-5-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)cyclopropanecarboxamide derivatives in antimicrobial applications (Patel & Patel, 2010).

Antimicrobial and Antitumoral Properties

The compound's derivatives have also been explored for their antimicrobial and antitumoral properties. Sonego et al. (2019) investigated 7-chloroquinoline-1,2,3-triazoyl-carboxamides, revealing their cytotoxic activities against human bladder cells and potential as antitumoral agents. This research indicates that derivatives of N-(2-fluoro-5-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)cyclopropanecarboxamide might be effective in cancer treatment (Sonego et al., 2019).

Antiproliferative Activities and EGFR Inhibition

Zhang et al. (2021) focused on 3-methylquinazolinone derivatives as epidermal growth factor receptor (EGFR) inhibitors, showing notable antiproliferative activities against tumor cells. This suggests that N-(2-fluoro-5-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)cyclopropanecarboxamide could be structurally modified for targeted cancer therapies, particularly in inhibiting EGFR (Zhang et al., 2021).